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Compound of Interest

Compound Name: Disulfiram impurity 1-d10

Cat. No.: B12416502 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical certification for

Disulfiram Impurity 1-d10. The data and methodologies presented herein are essential for

researchers and professionals engaged in drug development, quality control, and analytical

science, ensuring the accuracy and reliability of their investigations.
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Parameter Specification

Product Name Disulfiram Impurity 1-d10

Synonym(s) S-Methyl N,N-Di(ethyl-d5)dithiocarbamate

Catalogue Number D-334-d10

Chemical Formula C₆H₃D₁₀NS₂

Molecular Weight 173.42 g/mol

CAS Number 686-07-7 (unlabeled)

Batch Number BATCH-20251205

Manufacture Date December 2025

Retest Date December 2027

Appearance White to Off-White Solid

Solubility Soluble in Methanol, Acetonitrile, DMSO

Storage Store at 2-8°C, protect from light

Analytical Data
The following table summarizes the quantitative analytical results for the specified batch of

Disulfiram Impurity 1-d10.
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Analytical Test Specification Result

Chemical Purity (by HPLC) ≥ 98.0% 99.5%

Isotopic Purity (by LC-MS) ≥ 99 atom % D 99.6 atom % D

Identity (by ¹H-NMR) Conforms to structure Conforms

Identity (by Mass Spec) Conforms to structure Conforms

Residual Solvents (by GC-HS) ≤ 0.5% Meets Specification

Water Content (by Karl

Fischer)
≤ 0.5% 0.1%

Experimental Protocols
Detailed methodologies for the key analytical experiments are provided below.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity

Instrumentation: Agilent 1260 Infinity II LC System or equivalent.

Column: Zorbax SB-C18, 4.6 x 150 mm, 3.5 µm.

Mobile Phase:

A: 0.1% Formic Acid in Water

B: 0.1% Formic Acid in Acetonitrile

Gradient:
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Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Detection: UV at 254 nm

Injection Volume: 5 µL

Sample Preparation: The sample was dissolved in methanol to a concentration of

approximately 1 mg/mL.

Liquid Chromatography-Mass Spectrometry (LC-MS) for
Isotopic Purity

Instrumentation: Waters ACQUITY UPLC I-Class with a Xevo G2-XS QTof Mass

Spectrometer or equivalent.[1]

Column: ACQUITY UPLC BEH C18, 2.1 x 50 mm, 1.7 µm.

Mobile Phase:

A: Water with 0.1% Formic Acid

B: Acetonitrile with 0.1% Formic Acid

Gradient: A linear gradient from 10% to 90% B over 5 minutes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://resolvemass.ca/isotopic-purity-using-lc-ms/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12416502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Flow Rate: 0.4 mL/min

Ionization: Electrospray Ionization (ESI), Positive Mode.

Data Acquisition: Full scan mode to monitor the mass-to-charge ratios of the deuterated and

non-deuterated species.

Data Analysis: Isotopic purity is calculated by comparing the peak areas of the deuterated

isotopologues to the sum of all isotopologue peaks.[1]

Proton Nuclear Magnetic Resonance (¹H-NMR) for
Structural Identity

Instrumentation: Bruker Avance III 400 MHz spectrometer or equivalent.

Solvent: Chloroform-d (CDCl₃).

Concentration: Approximately 10 mg/mL.

Procedure: The spectrum is acquired and compared to the reference spectrum of a well-

characterized standard to confirm the chemical structure. The absence of significant signals

in the regions corresponding to the ethyl protons confirms the high level of deuteration.

Visualization of Analytical Workflow
The following diagram illustrates the logical workflow for the analysis and certification of

Disulfiram Impurity 1-d10.
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Figure 1: Analytical Workflow for Disulfiram Impurity 1-d10 Certification
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Caption: Figure 1: Analytical Workflow for Disulfiram Impurity 1-d10 Certification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. resolvemass.ca [resolvemass.ca]

To cite this document: BenchChem. [Certificate of Analysis: A Technical Guide to Disulfiram
Impurity 1-d10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12416502#disulfiram-impurity-1-d10-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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